Cas no 1361843-08-4 (3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde)

• Product Name: 3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde
• CAS No: 1361843-08-4
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4922848
• Update Time: 2025-05-19

3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-9-3-1-2-8(11(9)14)10-7(6-17)4-5-16-12(10)15/h1-6H
• InChI Key： DUBYTWOTICJQFE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C(=NC=CC=1C=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde

Comprehensive Overview of 3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde (CAS No. 1361843-08-4)

3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde (CAS No. 1361843-08-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique dichlorophenyl and fluoroisonicotinaldehyde moieties, serves as a versatile intermediate in the synthesis of pharmaceuticals and advanced materials. Its molecular structure, which combines halogenated aromatic rings with an aldehyde functional group, makes it a valuable building block for researchers exploring novel drug candidates and functional materials.

The growing interest in halogenated aromatic compounds like 3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde stems from their potential applications in drug discovery. Recent studies highlight the role of fluoro-substituted and dichlorophenyl derivatives in enhancing the bioavailability and metabolic stability of therapeutic agents. For instance, similar compounds have been investigated for their efficacy in targeting neurological disorders and inflammatory conditions, aligning with the current focus on precision medicine and personalized therapeutics.

In addition to pharmaceutical applications, CAS No. 1361843-08-4 is also relevant in the development of organic electronic materials. The integration of halogenated and aldehyde-functionalized components into conjugated systems has shown promise in improving the performance of organic semiconductors and light-emitting diodes (OLEDs). This aligns with the surge in demand for sustainable and energy-efficient technologies, a topic frequently searched by engineers and material scientists.

From a synthetic chemistry perspective, the preparation of 3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde involves multi-step reactions, including halogenation and formylation processes. Researchers often optimize these methods to achieve higher yields and purity, addressing common challenges such as regioselectivity and byproduct formation. The compound's structural complexity and functional diversity make it a subject of interest in academic and industrial research, particularly in the context of green chemistry and catalytic transformations.

The safety and handling of 3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry trend toward safer chemical handling and sustainable laboratory practices, a topic frequently queried by professionals in the field.

In summary, 3-(2,3-Dichlorophenyl)-2-fluoroisonicotinaldehyde (CAS No. 1361843-08-4) represents a compelling example of how halogenated aromatic aldehydes can bridge the gap between fundamental research and practical applications. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.